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Compound of Interest |

Compound Name: Perfluorodecanonitrile
CAS No.: 379215-40-4
Cat. No.: B1597773
. J

Executive Summary

Perfluorodecanonitrile (CAS: 379215-40-4), also known as nonadecafluorodecanenitrile, is a
long-chain perfluoroalkyl substance (PFAS) derivative characterized by a highly electrophilic
nitrile group attached to a perfluorinated nonyl chain (

)-[11[2]

It serves as a critical fluorous building block in the synthesis of fluorinated surfactants,
materials, and pharmaceutical intermediates. Its unique electronic structure—dominated by the
strong inductive effect (

) of the perfluoroalkyl tail—renders the nitrile carbon significantly more reactive toward
nucleophiles than its hydrocarbon analogs. However, its handling requires strict adherence to
safety protocols due to its potential hydrolysis into Perfluorodecanoic acid (PFDA), a persistent
organic pollutant.

Molecular Identity & Structural Analysis
Nomenclature and Formula

o |[UPAC Name: Nonadecafluorodecanenitrile[1][2][3]

o Common Name: Perfluorodecanonitrile[1][2][4]
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e Molecular Formula:
[1][2]
e SMILES:FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C#N

e InChl Key:ZJIPKJOCOYJOMJ-UHFFFAOYSA-N

Physicochemical Properties

The replacement of hydrogen with fluorine dramatically alters the physical profile compared to
decanenitrile. The low polarizability of the fluorine sheath leads to weak intermolecular van der
Waals forces, resulting in high volatility relative to molecular weight and extremely low surface

tension.
Property Value /| Description
Molecular Weight 495.09 g/mol
Physical State Colorless Liquid
Boiling Point 144-147 °C (at 760 mmHg)
~1.7 g/mL (Estimated based on
Density
homologs)
- Soluble in fluorinated solvents (e.g., FC-72),
Solubility o )
ether, THF; immiscible with water.
Partition Coefficient High LogP (Fluorous phase affinity)

Electronic Structure
The

group is a powerful electron-withdrawing group (EWG).

« Inductive Effect: The fluorine atoms pull electron density away from the nitrile carbon (
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» Reactivity Consequence: The LUMO energy of the nitrile group is lowered, making it highly
susceptible to nucleophilic attack, even by weak nucleophiles that would not react with alkyl
nitriles.

Synthesis Protocols

The most robust route to Perfluorodecanonitrile involves the dehydration of the
corresponding perfluorodecanamide. This method avoids the use of toxic cyanide salts
required in nucleophilic substitution.

Protocol: Dehydration of Perfluorodecanamide

Reaction:

Reagents:

Precursor: Perfluorodecanamide (

)

Dehydrating Agent: Trifluoroacetic anhydride (TFAA) or Phosphorus pentoxide (

).

Base (Scavenger): Pyridine (if using TFAA).

Solvent: Dichloromethane (

) or ether.

Step-by-Step Methodology:

e Preparation: Dissolve 10 mmol of perfluorodecanamide in dry

under an inert atmosphere (
or Ar).

» Addition: Cool the solution to 0°C. Add Pyridine (2.2 eq) followed by dropwise addition of
Trifluoroacetic anhydride (1.1 eq).
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e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor via

-NMR (shift of
signal).

o Workup: Quench with ice water. Extract the fluorous layer. Wash with dilute HCI (to remove
pyridine) and brine.

 Purification: Dry over
and concentrate. Purify via vacuum distillation to isolate the nitrile.

Visualization of Synthesis Pathway

TFAA/ Pyridine
Perfluorodecanoic Acid MeOH, H+ > Methyl Perfluorodecanoate NH3 (gas) > Perfluorodecanamide Dehydration Perfluorodecanonitrile
(Precursor) (Intermediate) (Stable Solid) (Target)

Click to download full resolution via product page
Figure 1: Stepwise synthesis from the carboxylic acid precursor via amide dehydration.

Reactivity & Applications

The reactivity of perfluorodecanonitrile is defined by the "Pummerer-like" activation of the
nitrile carbon. It acts as a "masked" carboxylic acid equivalent that is stable to oxidation but
reactive toward nucleophiles.

Key Transformations
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Reaction Type Reagent Product Mechanism Note
Perfluorodecanoic
i Rapid due to e-
Hydrolysis or Acid ( P

)

deficient carbon.

Pinner Reaction

Perfluoroimidates

Forms

: useful for

heterocycle synthesis.

Sodium Azide (
Cycloaddition

)

5-Perfluorononyl-

tetrazole

[3+2] Cycloaddition;
used in

explosives/propellants

Amines (
Amidine Formation

)

Perfluoroamidines

Precursors for

fluorinated drugs.

Application in Fluorous Chemistry

Researchers utilize

as a fluorous tag. The long perfluoroalkyl chain confers solubility in fluorous solvents (e.g.,

perfluorohexanes).

o Workflow: A substrate is attached to the nitrile (converted to amidine/imidate).[5]

o Reaction: Organic chemistry is performed on the substrate.[5][6][7][8]

e Separation: The product is extracted into a fluorous phase, leaving non-fluorous reagents in

the organic phase (Fluorous Solid Phase Extraction - F-SPE).

Reactivity Flowchart
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Perfluorodecanonitrile
(C10F19N)

ROH / HCI
(Pinner Rxn)

R-NH2
(Nucleophilic Addn)

NaN3 / NH4CI
(Cycloaddition)

Hydrolysis
(H20/H+)

Perfluorodecanoic Acid 5-Perfluorononyl-1H-tetrazole Perfluoroimidate Perfluoroamidine
(PFDA) (High Energy Material) (Heterocycle Precursor) (Drug Intermediate)

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways utilizing the high electrophilicity of the nitrile group.

Safety & Regulatory (Critical)
Toxicology and PFAS Status

Perfluorodecanonitrile is a precursor to Perfluorodecanoic acid (PFDA).

e Regulatory Status: PFDA is listed under the Stockholm Convention (PFOA-related
substances) and is subject to strict restrictions in the EU (REACH) and USA (EPA TSCA).

e Bioaccumulation: Like other long-chain PFAS (

), itis highly persistent in the environment and bioaccumulates in protein-rich tissues (liver,
blood).

Handling Protocols

o Engineering Controls: All handling must occur in a fume hood to prevent inhalation of vapors.

e PPE: Nitrile gloves are insufficient for long-term exposure to fluorinated solvents. Double-
gloving or using laminate gloves (Silver Shield) is recommended.

» Waste Disposal:DO NOT dispose of down the drain. All waste, including contaminated
glassware washings, must be segregated as "Fluorinated Organic Waste" for high-
temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1597773#perfluorodecanonitrile-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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